Cas no 350997-58-9 (3-Isobutoxybenzoic acid)

3-Isobutoxybenzoic acid structure
3-Isobutoxybenzoic acid structure
Product Name:3-Isobutoxybenzoic acid
CAS No:350997-58-9
MF:C11H14O3
MW:194.227063655853
MDL:MFCD01993662
CID:853220
PubChem ID:841792
Update Time:2025-04-19

3-Isobutoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Isobutoxybenzoic acid
    • 3-(2-methylpropoxy)Benzoic acid
    • Benzoic acid, 3-(2-methylpropoxy)-
    • STK325200
    • Z57046986
    • 3-isobutoxybenzoicacid
    • DTXSID30357059
    • VS-02102
    • AC5970
    • MFCD01993662
    • 350997-58-9
    • BBL009538
    • SCHEMBL931583
    • SY014317
    • HMS1780G16
    • 3-isobutoxy-benzoic acid
    • J-019881
    • EN300-11405
    • AKOS000109255
    • ALBB-000783
    • HNFBIJQQSNTRRR-UHFFFAOYSA-N
    • DB-069114
    • CS-0206577
    • AK-968/41011299
    • MDL： MFCD01993662
    • Inchi： 1S/C11H14O3/c1-8(2)7-14-10-5-3-4-9(6-10)11(12)13/h3-6,8H,7H2,1-2H3,(H,12,13)
    • InChI Key： HNFBIJQQSNTRRR-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=C(C(=O)O)C=1)CC(C)C

Computed Properties

  • Exact Mass: 194.09400
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Melting Point: 87-88°C
  • PSA: 46.53000
  • LogP: 2.41960

3-Isobutoxybenzoic acid Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

3-Isobutoxybenzoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Isobutoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019096760-5g
3-Isobutoxybenzoic acid
 350997-58-9 95%
5g
 $201.96 2023-09-02
Alichem
A019096760-10g
3-Isobutoxybenzoic acid
 350997-58-9 95%
10g
 $334.56 2023-09-02
Fluorochem
014647-250mg
3-Isobutoxy-benzoic acid
 350997-58-9 95%
250mg
 ￡54.00 2022-03-01
Fluorochem
014647-1g
3-Isobutoxy-benzoic acid
 350997-58-9 95%
1g
 ￡87.00 2022-03-01
Fluorochem
014647-2g
3-Isobutoxy-benzoic acid
 350997-58-9 95%
2g
 ￡153.00 2022-03-01
Fluorochem
014647-5g
3-Isobutoxy-benzoic acid
 350997-58-9 95%
5g
 ￡300.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
028191-500mg
3-Isobutoxybenzoic acid
 350997-58-9
500mg
 779.0CNY 2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
028191-1g
3-Isobutoxybenzoic acid
 350997-58-9
1g
 1201.0CNY 2021-07-07
TRC
I789253-100mg
3-Isobutoxybenzoic acid
 350997-58-9
100mg
 $64.00 2023-05-18
TRC
I789253-250mg
3-Isobutoxybenzoic acid
 350997-58-9
250mg
 $69.00 2023-05-18

3-Isobutoxybenzoic acid Production Method

3-Isobutoxybenzoic acid Related Literature

350997-58-9 (3-Isobutoxybenzoic acid) Related Products

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd